cholesterylphosphoryldimethylethanolamine
cholesterylphosphoryldimethylethanolamine
Brand Name:
Vulcanchem
CAS No.:
120087-00-5
VCID:
VC0056591
InChI:
InChI=1S/C31H56NO4P/c1-21(2)9-8-10-22(3)26-13-14-27-25-12-11-23-19-24(31(33,20-32(6)7)37(34,35)36)15-17-29(23,4)28(25)16-18-30(26,27)5/h11,21-22,24-28,33H,8-10,12-20H2,1-7H3,(H2,34,35,36)/t22-,24?,25?,26?,27?,28?,29+,30-,31?/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(CN(C)C)(O)P(=O)(O)O)C)C
Molecular Formula:
C31H56NO4P
Molecular Weight:
537.8 g/mol
cholesterylphosphoryldimethylethanolamine
CAS No.: 120087-00-5
Main Products
VCID: VC0056591
Molecular Formula: C31H56NO4P
Molecular Weight: 537.8 g/mol
| CAS No. | 120087-00-5 |
|---|---|
| Product Name | cholesterylphosphoryldimethylethanolamine |
| Molecular Formula | C31H56NO4P |
| Molecular Weight | 537.8 g/mol |
| IUPAC Name | [2-(dimethylamino)-1-[(10R,13R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]-1-hydroxyethyl]phosphonic acid |
| Standard InChI | InChI=1S/C31H56NO4P/c1-21(2)9-8-10-22(3)26-13-14-27-25-12-11-23-19-24(31(33,20-32(6)7)37(34,35)36)15-17-29(23,4)28(25)16-18-30(26,27)5/h11,21-22,24-28,33H,8-10,12-20H2,1-7H3,(H2,34,35,36)/t22-,24?,25?,26?,27?,28?,29+,30-,31?/m1/s1 |
| Standard InChIKey | WJBFTCUMOCAKLX-DONHXRCRSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)C1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CCC(C4)C(CN(C)C)(O)P(=O)(O)O)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(CN(C)C)(O)P(=O)(O)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(CN(C)C)(O)P(=O)(O)O)C)C |
| Synonyms | cholesterylphosphoryldimethylethanolamine CPDMEA |
| PubChem Compound | 129018 |
| Last Modified | Nov 11 2021 |
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